Cas no 2679941-86-5 ((2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid
• CAS No: 2679941-86-5
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5631559
• PubChem ID: 165924213
• Update Time: 2025-06-26

(2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291323
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
• 2679941-86-5
• (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

• Inchi： 1S/C17H23NO4/c1-5-7-12-8-6-9-13(10-12)11-14(15(19)20)18-16(21)22-17(2,3)4/h5-6,8-10,14H,1,7,11H2,2-4H3,(H,18,21)(H,19,20)/t14-/m1/s1
• InChI Key： IOYKKDSKDDHXFR-CQSZACIVSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC=C(CC=C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid

Introduction to (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic Acid (CAS No. 2679941-86-5)

(2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2679941-86-5, represents a sophisticated molecular structure that combines functionalities relevant to drug design and development. The presence of a chiral center at the (2R) configuration, alongside protective and reactive groups, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural features of (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid include an amino group protected by a tert-butoxy carbonyl moiety, which is a common strategy in peptide synthesis to prevent unwanted side reactions. Additionally, the molecule incorporates a phenyl ring substituted with an allyl group, providing potential for further chemical modifications and bioactivity modulation. These structural elements collectively contribute to its utility in the synthesis of more complex pharmacological agents.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (R)-configuration at the second carbon atom in (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid aligns with this trend, as enantiomerically pure compounds often exhibit more predictable pharmacokinetic and pharmacodynamic profiles. This has spurred research into optimizing synthetic routes to achieve high enantiomeric purity, which is crucial for clinical applications.

The allyl group attached to the phenyl ring in this compound offers another layer of reactivity that can be exploited for drug design. Allyl functionalities are known to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are widely used in constructing complex organic molecules. This reactivity makes (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid a versatile building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have also facilitated the exploration of potential bioactivities associated with this compound. Molecular modeling studies have suggested that the combination of its chiral center and aromatic substituents may confer interactions with biological targets relevant to various diseases. For instance, the phenyl ring could engage in π-stacking interactions with proteins, while the allyl group might interact with enzymes through alkylation or addition reactions. These insights are particularly valuable for designing targeted therapies with enhanced specificity and potency.

The protective group on the amino function is another critical aspect of this compound's design. The tert-butoxy carbonyl (Boc) group is widely used in peptide chemistry due to its stability under various reaction conditions while being removable under mild acidic conditions. This feature allows for selective deprotection during synthetic sequences, enabling precise control over the molecular architecture of potential drug candidates. Such control is essential for optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability.

In the context of current pharmaceutical research, there is a heightened focus on developing treatments for neurological disorders, where chiral compounds often play a pivotal role. The structural motifs present in (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid suggest potential applications in this area. For example, phenyl-containing compounds have been investigated for their roles as modulators of neurotransmitter receptors and ion channels. Additionally, allyl groups have been incorporated into molecules targeting enzyme pathways involved in neurodegeneration.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and utilize sustainable methodologies are increasingly favored in academic and industrial settings. Recent reports indicate that researchers have been exploring catalytic systems that enhance reaction yields while reducing hazardous byproducts, aligning with global efforts to promote environmental responsibility.

The versatility of (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid extends beyond its immediate use as a building block; it also serves as a scaffold for exploring novel synthetic methodologies. For instance, its compatibility with transition metal-catalyzed reactions allows chemists to introduce diverse functional groups at specific positions within the molecule. Such flexibility is invaluable when designing molecules with tailored biological activities.

The compound's potential applications are further underscored by its compatibility with modern analytical techniques used in drug discovery and development. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are among the tools that can be employed to elucidate its structure and confirm its purity post-synthesis. These techniques provide critical data for characterizing novel compounds and ensuring their suitability for preclinical studies.

In conclusion, (2R)-2-{(tert-butoxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoic acid (CAS No. 2679941-86-5) represents an intriguing molecule with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features—combining a chiral center, protective groups, and reactive moieties—make it a valuable asset for drug design and development efforts aimed at addressing various diseases, particularly those involving neurological pathways. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an increasingly important role in advancing therapeutic innovation.